Cas no 502133-58-6 (1-(2-Chloropyrimidin-4-yl)-1,4-diazepane)

• Product Name: 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane
• CAS No: 502133-58-6
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• MDL: MFCD05182304
• CID: 4780812
• PubChem ID: 4522487
• Update Time: 2025-05-21

1-(2-Chloropyrimidin-4-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyrimidin-4-yl)-1,4-diazepane
• 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane

• MDL： MFCD05182304
• Inchi： 1S/C9H13ClN4/c10-9-12-4-2-8(13-9)14-6-1-3-11-5-7-14/h2,4,11H,1,3,5-7H2
• InChI Key： MHGDJJZNKCXGRC-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 1.3
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane

Comprehensive Overview of 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane (CAS No. 502133-58-6)

1-(2-Chloropyrimidin-4-yl)-1,4-diazepane (CAS No. 502133-58-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a chloropyrimidine moiety and a 1,4-diazepane ring, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups enable diverse reactivity, which is why it is frequently explored in medicinal chemistry and catalyst design.

In recent years, the demand for high-purity intermediates like 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane has surged, driven by advancements in targeted therapy and precision agriculture. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases. The compound's ability to modulate biological pathways has also made it a subject of interest in AI-driven drug discovery, where computational models predict its binding affinity to various proteins.

The synthesis of 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane typically involves multi-step organic reactions, including nucleophilic substitution and ring-closure strategies. Optimizing these processes is a hot topic in green chemistry, as scientists seek to reduce waste and improve yield. This aligns with the growing trend of sustainable synthesis, a keyword often associated with environmentally conscious research.

From an analytical perspective, 502133-58-6 is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound's purity and stability, critical for its application in high-throughput screening. The rise of automated synthesis platforms has further increased the relevance of such intermediates, as they are integral to combinatorial chemistry libraries.

Beyond pharmaceuticals, 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane is explored in material science for its potential in designing organic electronic materials. Its conjugated system and halogenated pyrimidine core make it a candidate for optoelectronic devices, a field gaining traction due to the demand for flexible electronics and energy-efficient displays.

In summary, 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane (CAS No. 502133-58-6) is a multifaceted compound with applications spanning drug development, agrochemical innovation, and advanced materials. Its role in cutting-edge research ensures its continued relevance in scientific literature and industrial workflows. As AI-assisted molecular design and sustainable practices evolve, this compound is poised to remain a key player in interdisciplinary studies.